Cas no 36190-14-4 (5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one)
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isoxazolone, 5-hydroxy-4-phenyl-
- 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
- 4-Phenyl-3,5-isoxazolediol #
- 36190-14-4
- AKOS006222710
- F9994-0329
- Maybridge4_000645
- 5-hydroxy-4-phenylisoxazol-3(2H)-one
- HMS1522N07
- ZMSGYVXNYROULF-UHFFFAOYSA-N
- IDI1_031227
- AKOS025312221
- CCG-256342
- 3,5-Dihydroxy-4-phenylisoxazole
- NCGC00177353-01
- SCHEMBL1520377
- 4-phenylisoxazole-3,5-diol
- 5-hydroxy-4-phenyl-1,2-oxazol-3-one
-
- Inchi: 1S/C9H7NO3/c11-8-7(9(12)13-10-8)6-4-2-1-3-5-6/h1-5,12H,(H,10,11)
- InChI Key: ZMSGYVXNYROULF-UHFFFAOYSA-N
- SMILES: O1C(O)=C(C2=CC=CC=C2)C(=O)N1
Computed Properties
- Exact Mass: 177.042593085Da
- Monoisotopic Mass: 177.042593085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.6Ų
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H265421-100mg |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 100mg |
$ 295.00 | 2022-06-04 | ||
| TRC | H265421-500mg |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 500mg |
$ 1090.00 | 2022-06-04 | ||
| TRC | H265421-1g |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 1g |
$ 1680.00 | 2022-06-04 | ||
| Chemenu | CM539800-100mg |
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 97% | 100mg |
$308 | 2023-01-07 | |
| Chemenu | CM539800-250mg |
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 97% | 250mg |
$464 | 2023-01-07 | |
| Chemenu | CM539800-1g |
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 97% | 1g |
$1346 | 2023-01-07 | |
| Life Chemicals | F9994-0329-0.25g |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 95% | 0.25g |
$320.0 | 2023-09-05 | |
| Life Chemicals | F9994-0329-0.5g |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 95% | 0.5g |
$460.0 | 2023-09-05 | |
| Life Chemicals | F9994-0329-1g |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 95% | 1g |
$660.0 | 2023-09-05 | |
| Life Chemicals | F9994-0329-2.5g |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one |
36190-14-4 | 95% | 2.5g |
$1320.0 | 2023-09-05 |
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
Introduction to 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 36190-14-4)
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 36190-14-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the oxazolone class, which is known for its broad spectrum of pharmacological applications. The presence of both hydroxyl and phenyl substituents in its molecular framework contributes to its reactivity and functional diversity, making it a valuable scaffold for drug discovery.
The chemical structure of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one can be described as a cyclic compound featuring an oxazole ring system with hydroxyl and phenyl groups attached at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The oxazolone moiety is particularly interesting because it can undergo various chemical transformations, including nucleophilic addition and condensation reactions, which are often exploited in synthetic chemistry.
In recent years, 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one has been the subject of extensive research in the development of novel therapeutic agents. Its potential applications span across multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation.
One of the most compelling aspects of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one is its structural versatility. Researchers have leveraged this compound as a building block to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the phenyl ring or the hydroxyl group can lead to compounds with improved solubility, bioavailability, or target specificity. These derivatives have shown promise in preclinical studies, demonstrating efficacy against various disease models.
The synthesis of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.
Recent studies have highlighted the biological activity of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one by investigating its interactions with specific enzymes and receptors. For example, research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis.
The pharmacokinetic profile of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-Oxazol[4][3H]-one (CAS No: 36190–14–4) is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Studies have shown that it exhibits moderate oral bioavailability and undergoes metabolic pathways that can be further modulated through structural modifications.
In conclusion,5-hydroxy 4 phenyl 23 dihydro 12 oxazol 31 one CAS NO36190 14 4 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for drug development. As research continues to uncover new applications and refine synthetic methodologies,5 hydroxy 4 phenyl 23 dihydro 12 oxazol 31 one CAS NO36190 14 4 is poised to play a crucial role in the discovery and development of novel therapeutics.
36190-14-4 (5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)